Cas no 1614-04-6 (6-methoxy-2-(4-thiazolyl)-1H-Benzimidazole)
1614-04-6 structure
Product Name:6-methoxy-2-(4-thiazolyl)-1H-Benzimidazole
CAS No:1614-04-6
MF:C11H9N3OS
MW:231.273660421371
CID:2115441
PubChem ID:65018979
Update Time:2025-04-21
6-methoxy-2-(4-thiazolyl)-1H-Benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 6-methoxy-2-(4-thiazolyl)-1H-Benzimidazole
- 5 methoxy-2-(4-thiazolyl)benzimidazole
- 5-methoxy-2-thiazol-4-yl-1H-benzoimidazole
- 5-methoxythiabendazole
- AKOS014351091
- 1614-04-6
- DA-36086
- CHEMBL3585858
-
- Inchi: 1S/C11H9N3OS/c1-15-7-2-3-8-9(4-7)14-11(13-8)10-5-16-6-12-10/h2-6H,1H3,(H,13,14)
- InChI Key: AQQVJVFNODBBKA-UHFFFAOYSA-N
- SMILES: S1C=NC(=C1)C1=NC2C=CC(=CC=2N1)OC
Computed Properties
- Exact Mass: 231.04700
- Monoisotopic Mass: 231.04663309Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 79Ų
Experimental Properties
- PSA: 79.04000
- LogP: 2.69500
6-methoxy-2-(4-thiazolyl)-1H-Benzimidazole Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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